1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE

• IUPAC Name: 1-ethylsulfonyl-N-(3-phenylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O3S/c1-2-23(21,22)19-13-10-16(11-14-19)17(20)18-12-6-9-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14H2,1H3,(H,18,20)
• InChI Key: MCNDUZDDNBYWPA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes an ethanesulfonyl group, a phenylpropyl group, and a piperidine ring. The combination of these functional groups imparts distinct chemical and physical properties to the compound, making it a subject of study in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE typically involves multiple steps, including the formation of the piperidine ring, the introduction of the ethanesulfonyl group, and the attachment of the phenylpropyl group. Common synthetic routes may include:

Formation of Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of Ethanesulfonyl Group: The ethanesulfonyl group can be introduced via sulfonylation reactions using ethanesulfonyl chloride and a suitable base.

Attachment of Phenylpropyl Group: The phenylpropyl group can be attached through alkylation reactions using 3-phenylpropyl bromide and a suitable nucleophile.

Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity, as well as the use of scalable reaction conditions and equipment.

Chemical Reactions Analysis

1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: The compound is investigated for its potential therapeutic effects, including its role as a lead compound in drug discovery.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of 1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific context of its use and the biological system being studied.

Comparison with Similar Compounds

1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE can be compared with other similar compounds, such as:

1-(METHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXAMIDE: This compound has a methanesulfonyl group instead of an ethanesulfonyl group, which may result in different chemical and biological properties.

1-(ETHANESULFONYL)-N-(2-PHENYLETHYL)PIPERIDINE-4-CARBOXAMIDE: This compound has a phenylethyl group instead of a phenylpropyl group, which may affect its interactions with molecular targets.

1-(ETHANESULFONYL)-N-(3-PHENYLPROPYL)PIPERIDINE-4-CARBOXYLIC ACID: This compound has a carboxylic acid group instead of a carboxamide group, which may influence its reactivity and solubility.